Cas no 2171995-70-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid
• CAS No: 2171995-70-1
• MF: C₂₅H₁₉F₃N₂O₅
• MW: 484.423977136612
• CID: 6334867
• PubChem ID: 165808163
• Update Time: 2025-06-14

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-4-fluorobenzoic acid
• 2171995-70-1
• EN300-1512429

• Inchi： 1S/C25H19F3N2O5/c26-14-9-10-19(22(31)32)21(11-14)30-23(33)25(27,28)13-29-24(34)35-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： WTKMPIMYAUQTTA-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C=CC=1C(=O)O)F)=O)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 484.12460620g/mol
• Monoisotopic Mass: 484.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid

Comprehensive Analysis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid (CAS No. 2171995-70-1)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid (CAS No. 2171995-70-1) is a highly specialized fluorinated benzoic acid derivative with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring both difluoropropanamido and 4-fluorobenzoic acid moieties, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and targeted therapies. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in modern bioconjugation and biopharmaceutical production.

In recent years, the demand for fluorinated compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "fluorinated peptide linkers" to optimize drug delivery systems. This compound’s CAS No. 2171995-70-1 is often referenced in patents related to oncology and antiviral agents, aligning with the growing interest in precision medicine. Its role in modulating protein-protein interactions (PPIs) has also been explored in neurodegenerative disease research, a hot topic in 2024.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid involves multi-step organic reactions, including amide coupling and fluorination strategies. Analytical techniques such as HPLC and NMR are critical for purity verification, addressing common queries like "how to characterize Fmoc-amino acid intermediates." The compound’s stability under acidic conditions (e.g., TFA cleavage in SPPS) is another frequently discussed feature in scientific forums, reflecting its practicality in industrial-scale applications.

From an SEO perspective, keywords like "CAS 2171995-70-1 supplier," "Fmoc-difluoropropanamide applications," and "4-fluorobenzoic acid derivatives" are highly relevant. These terms cater to audiences ranging from academic researchers to pharmaceutical manufacturers. Notably, the compound’s compatibility with click chemistry and bioorthogonal reactions has sparked interest in ADC (antibody-drug conjugate) development, a trending area in biotech innovation.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-fluorobenzoic acid exemplifies the intersection of synthetic chemistry and biomedical advancement. Its versatility in drug design and response to cutting-edge research demands solidify its position as a pivotal tool in modern therapeutics. Future studies may explore its potential in mRNA therapeutics or AI-driven drug discovery, further expanding its scientific footprint.